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Compound of Interest

Compound Name:
1-Benzyl-5-oxopyrrolidine-3-

carboxamide

Cat. No.: B1336060 Get Quote

An In-depth Technical Guide to 1-Benzyl-5-oxopyrrolidine-3-carboxamide

This technical guide provides a comprehensive overview of 1-Benzyl-5-oxopyrrolidine-3-
carboxamide, including its chemical properties, synthesis, and biological relevance. The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

Compound Identification and Properties
1-Benzyl-5-oxopyrrolidine-3-carboxamide is a derivative of the 5-oxopyrrolidine-3-carboxylic

acid core structure. This class of compounds is recognized for its versatile applications in

pharmaceutical and biochemical research.

Physicochemical Properties
The key identifying and physical properties of 1-Benzyl-5-oxopyrrolidine-3-carboxamide and

its parent carboxylic acid are summarized below.
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Property Value Source

Compound Name
1-Benzyl-5-oxopyrrolidine-3-

carboxamide
-

CAS Number 116041-19-1 [1]

Molecular Formula C12H14N2O2 [1]

Physical Form Solid [1]

Purity 95% [1]

InChI Key
GXFFGHGZXQWFHG-

UHFFFAOYSA-N
[1]

Related Compound
1-Benzyl-5-oxopyrrolidine-3-

carboxylic acid
-

CAS Number (Acid) 5733-86-8 [2]

Molecular Formula (Acid) C12H13NO3 [2]

Molecular Weight (Acid) 219.24 g/mol [2]

Melting Point (Acid) 142 - 146 °C [2]

Appearance (Acid)
White to almost white

crystalline powder
[2]

Synthesis and Experimental Protocols
The synthesis of 5-oxopyrrolidine-3-carboxylic acid derivatives typically involves the cyclization

of a suitable precursor with an amine.

General Synthesis of 1-Substituted 5-Oxopyrrolidine-3-
Carboxylic Acids
A common method for synthesizing the core scaffold involves the reaction of itaconic acid with

a primary amine.

Experimental Protocol:
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A mixture of itaconic acid and a primary amine (e.g., benzylamine for the benzyl derivative) is

prepared.

The reaction can be carried out under solvent-free conditions or with the addition of a solvent

like acetic acid.

The mixture is heated to a temperature range of 140–150 °C.[3]

The reaction proceeds via cyclization to form the corresponding 1-substituted 5-

oxopyrrolidine-3-carboxylic acid.[3]

The resulting acid can then be further derivatized to the carboxamide through standard

amidation procedures.
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General synthesis workflow for 5-oxopyrrolidine-3-carboxamides.

Biological Activity and Potential Applications
Derivatives of 5-oxopyrrolidine have demonstrated a wide range of biological activities, making

them attractive scaffolds for drug discovery.

Neurological and Pain Disorders
The 5-oxopyrrolidine-3-carboxamide scaffold is being investigated for its potential as an

inhibitor of Nav1.8 voltage-gated sodium channels.[4] These channels are primarily expressed
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in sensory neurons and are implicated in various conditions including neuropathic pain, chronic

itch, and inflammatory pain.[4] Inhibition of Nav1.8 is a promising strategy for the treatment of

these disorders.[4]

Furthermore, structurally related compounds, specifically 1-benzyl-5-oxopyrrolidine-2-

carboximidamide derivatives, have shown neuroprotective activities.[5] These compounds were

found to protect against N-methyl-D-aspartic acid (NMDA)-induced cytotoxicity.[5]

Proposed Mechanism of Neuroprotection
Based on studies of related compounds, a potential mechanism of action involves the

modulation of NMDA receptors. The binding of the compound to the NR2B subunit of the

NMDA receptor can lead to a reduction in calcium (Ca2+) influx, which is a key event in

excitotoxicity.[5]
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Hypothetical neuroprotective signaling pathway.

Antimicrobial and Anticancer Activity
Other derivatives of the 5-oxopyrrolidine core have been synthesized and evaluated for their

antibacterial and anticancer properties.[6][7][8] For instance, certain hydrazone derivatives

have shown potent effects against various bacterial strains, including Staphylococcus aureus

and Escherichia coli.[6] Some compounds have also demonstrated notable bactericidal

properties and the ability to disrupt biofilms.[6] This highlights the broad therapeutic potential of

the 5-oxopyrrolidine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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